Cas no 23508-35-2 ((S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid)

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid is a chiral hydroxy acid derivative characterized by its phenolic and carboxylic acid functional groups. This compound is of interest in pharmaceutical and biochemical research due to its structural similarity to tyrosine derivatives, making it a potential intermediate in the synthesis of bioactive molecules. Its enantiomeric purity (S-configuration) ensures precise stereochemical control in asymmetric synthesis. The presence of both hydroxyl and carboxyl groups enhances its reactivity, facilitating derivatization for applications in peptide modification or enzyme inhibition studies. High-purity grades are available, ensuring reproducibility in research settings. The compound’s stability under standard conditions further supports its utility in laboratory workflows.
(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid structure
23508-35-2 structure
Product Name:(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid
CAS No:23508-35-2
MF:C9H10O4
MW:182.173303127289
MDL:MFCD01632461
CID:52315
PubChem ID:9920545
Update Time:2025-06-08

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid
    • (2S)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid
    • 3,4-DIMETHOXY-5-HYDROXYBENZALDEHYDE
    • (2s)-3-(4-hydroxyphenyl)-2-hydroxypropionic acid
    • (S)-3-(4-Hydroxyphenyl)-2-hydroxypropionic acid
    • 3-(4'-Hydroxyphenyl)-2-hydroxypropanoic acid
    • 3-(4-hydroxyphenyl)-lactic acid
    • 3-(p-hydroxyphenyl)-D,L-lactic acid
    • JVGVDSSUAVXRDY-QMMMGPOBSA-N
    • AKOS016843267
    • Latifolicinin C acid
    • 23508-35-2
    • BENZENEPROPANOIC ACID, .ALPHA.,4-DIHYDROXY-, (.ALPHA.S)-
    • CS-0131956
    • (+)-3-(4-Hydroxyphenyl)lactic acid
    • DTXSID60432803
    • (2S)-2-hydroxy-3-(4-hydroxy-phenyl)-propionic acid
    • (s)-3-(4-hydroxyphenyl)lactic acid
    • 2-Hydroxy-3-(4-hydroxy-phenyl)-propionic acid
    • Q27466783
    • (s)-3-(4'-hydroxyphenyl)-2-hydroxy-propanoic acid
    • TYF
    • AS-35397
    • CHEMBL1162490
    • (s)-3-p-hydroxyphenyllactic acid
    • (s)-2-hydroxy-3-(4-hydroxy-phenyl)-propionic acid
    • BDBM50412191
    • SCHEMBL1067448
    • UNII-3X3113D870
    • (S)-2-hydroxy-3-(4-hydroxyphenyl)propanoicacid
    • L-p-Hydroxyphenyllactic acid
    • Benzenepropanoic acid, alpha,4-dihydroxy-, (alphaS)-
    • 3X3113D870
    • MFCD01632461
    • HY-136593
    • p-Hydroxyphenyl lactic acid, L-
    • MDL: MFCD01632461
    • Inchi: 1S/C9H10O4/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8,10-11H,5H2,(H,12,13)/t8-/m0/s1
    • InChI Key: JVGVDSSUAVXRDY-QMMMGPOBSA-N
    • SMILES: O[C@H](C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 182.05800
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 414.4±30.0 °C at 760 mmHg
  • Flash Point: 218.6±21.1 °C
  • PSA: 77.76000
  • LogP: 0.38020
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Security Information

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: NADH ,  Ammonium formate ,  Oxygen Catalysts: L-Amino acid dehydrogenase ,  Formate dehydrogenase (NADP) ,  Hydroxyisocaproate dehydrogenase ,  D-Hydroxyisocaproate dehydrogenase Solvents: Water ;  6 h, pH 7, 21 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
A synthetic biology approach for the transformation of L-α-amino acids to the corresponding enantiopure (R)- or (S)-α-hydroxy acids
Gourinchas, Geoffrey; Busto, Eduardo; Killinger, Manuela; Richter, Nina; Wiltschi, Birgit; et al, Chemical Communications (Cambridge, 2015, 51(14), 2828-2831

Production Method 2

Reaction Conditions
1.1 Reagents: 6A-Amino-6C-(1-butyl-1H-imidazolium-3-yl)-6A,6C-dideoxy-β-cyclodextrin chloride … Solvents: Water ;  rt
Reference
A family of single-isomer, dicationic cyclodextrin chiral selectors for capillary electrophoresis: Mono-6A-ammonium-6C-butylimidazolium-β-cyclodextrin chlorides
Dai, Yun; Wang, Shuye; Zhou, Jie; Tang, Jian; Tang, Weihua, Electrophoresis, 2013, 34(6), 833-840

Production Method 3

Reaction Conditions
1.1 Reagents: 6A-Amino-6C-(1-butyl-1H-imidazolium-3-yl)-6A,6C-dideoxy-β-cyclodextrin chloride … Solvents: Water ;  pH 6.0, 25 °C
Reference
Dicationic AC regioisomer cyclodextrins: mono-6A-ammonium-6C-alkylimidazolium-β-cyclodextrin chlorides as chiral selectors for enantioseparation
Dai, Yun; Wang, Shuye; Wu, Jianhua; Tang, Jian; Tang, Weihua, RSC Advances, 2012, 2(33), 12652-12656

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Raw materials

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Preparation Products

Additional information on (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid

Introduction to (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS No. 23508-35-2)

(S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid, also known as Synephrine, is a chiral compound with the chemical formula C9H10O4. This compound is of significant interest in the fields of medicinal chemistry, biochemistry, and pharmaceutical research due to its potential therapeutic applications and biological activities. The compound's unique structure, characterized by a hydroxyl group and a phenyl ring, contributes to its diverse pharmacological properties.

The CAS Number 23508-35-2 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and consistent reference to this specific chemical substance. This identifier is crucial for researchers, regulatory agencies, and industry professionals to accurately communicate and document the properties and uses of (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid. One of the key areas of interest is its role as a natural ligand for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in regulating metabolism, inflammation, and cell differentiation. Studies have shown that this compound can modulate PPAR activity, potentially offering benefits in treating metabolic disorders such as diabetes and obesity.

Another significant area of research focuses on the anti-inflammatory properties of (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its therapeutic potential, (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid has also been studied for its effects on cardiovascular health. Research has shown that it can improve endothelial function and reduce blood pressure, making it a promising candidate for the prevention and treatment of cardiovascular diseases. Additionally, its ability to enhance insulin sensitivity further supports its potential in managing metabolic disorders.

The synthesis of (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid has been optimized using various methods, including chiral catalysis and enzymatic resolution. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and potential commercial applications. The development of efficient synthetic routes is crucial for ensuring the availability of high-purity material for both research and industrial purposes.

In the context of drug development, (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid has shown promise as a lead compound for the design of novel therapeutic agents. Its unique structure provides a foundation for structure-activity relationship (SAR) studies, which can guide the development of more potent and selective derivatives. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models, with preliminary results indicating favorable outcomes.

The environmental impact of chemicals used in pharmaceuticals is an important consideration in modern drug development. Studies on the biodegradability and ecotoxicity of (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This favorable environmental profile makes it an attractive candidate for sustainable pharmaceutical development.

In conclusion, (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS No. 23508-35-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure, biological activities, and favorable environmental profile make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of human health and disease.

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